Cas no 2138183-64-7 (1H-Pyrazol-5-amine, 1-(2,6-dimethyl-4-piperidinyl)-)

• Product Name: 1H-Pyrazol-5-amine, 1-(2,6-dimethyl-4-piperidinyl)-
• CAS No: 2138183-64-7
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5260534
• Update Time: 2025-06-30

1H-Pyrazol-5-amine, 1-(2,6-dimethyl-4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-(2,6-dimethyl-4-piperidinyl)-

• Inchi： 1S/C10H18N4/c1-7-5-9(6-8(2)13-7)14-10(11)3-4-12-14/h3-4,7-9,13H,5-6,11H2,1-2H3
• InChI Key： GNKRXENEKAKVIB-UHFFFAOYSA-N
• SMILES： N1(C2CC(C)NC(C)C2)C(N)=CC=N1

Additional information on 1H-Pyrazol-5-amine, 1-(2,6-dimethyl-4-piperidinyl)-

Recent Advances in the Study of 1H-Pyrazol-5-amine, 1-(2,6-dimethyl-4-piperidinyl)- (CAS: 2138183-64-7)

The compound 1H-Pyrazol-5-amine, 1-(2,6-dimethyl-4-piperidinyl)- (CAS: 2138183-64-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic amine, characterized by its pyrazole and piperidine moieties, has been investigated for its role as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its pharmacological properties, synthetic pathways, and potential applications in drug discovery.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a crucial role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have demonstrated that derivatives of 1H-Pyrazol-5-amine, 1-(2,6-dimethyl-4-piperidinyl)- exhibit selective inhibition against specific kinase targets, making them promising candidates for further drug development. The compound's unique structural features contribute to its high binding affinity and selectivity.

In addition to its role in kinase inhibition, recent studies have explored the compound's potential as a scaffold for the design of central nervous system (CNS) therapeutics. The presence of the piperidine ring, a common feature in many CNS-active drugs, suggests that this compound could be modified to target neurotransmitter receptors or transporters. Preliminary in vitro and in vivo studies have shown encouraging results, with some derivatives displaying anxiolytic and antidepressant-like effects in animal models.

The synthetic routes to 1H-Pyrazol-5-amine, 1-(2,6-dimethyl-4-piperidinyl)- have also been a focus of recent research. Optimized protocols have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for ensuring the compound's availability for further pharmacological testing and potential commercialization. Green chemistry approaches, such as the use of catalytic methods and solvent-free reactions, have been employed to enhance the sustainability of the synthesis process.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical studies. However, the growing body of research on 1H-Pyrazol-5-amine, 1-(2,6-dimethyl-4-piperidinyl)- underscores its potential as a versatile building block in medicinal chemistry. Future studies are expected to explore its applications in other therapeutic areas, such as infectious diseases and metabolic disorders, further expanding its impact on drug discovery.